Cas no 4826-92-0 (6-(2,4-dimethylphenyl)pyridazin-3(2H)-one)

• Product name: 6-(2,4-dimethylphenyl)pyridazin-3(2H)-one
• CAS No: 4826-92-0
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 2696295
• PubChem ID: 4418957

6-(2,4-dimethylphenyl)pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-dimethylphenyl)pyridazin-3(2H)-one
• starbld0022445
• AKOS024618888
• 6-(2,4-dimethylphenyl)-3(2H)-pyridazinone
• 4826-92-0
• AKOS009606107
• F1967-0333
• LNQLKXHPBPZDMH-UHFFFAOYSA-N
• SCHEMBL5504042
• 3-(2,4-dimethylphenyl)-1H-pyridazin-6-one
• 6-(2,4-dimethylphenyl)pyridazin-3-ol
• F2132-0023

• Inchi： InChI=1S/C12H12N2O/c1-8-3-4-10(9(2)7-8)11-5-6-12(15)14-13-11/h3-7H,1-2H3,(H,14,15)
• InChI Key： LNQLKXHPBPZDMH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 200.094963011Da
• Monoisotopic Mass: 200.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų
• XLogP3: 2

Additional information on 6-(2,4-dimethylphenyl)pyridazin-3(2H)-one

Introduction to 6-(2,4-Dimethylphenyl)pyridazin-3(2H)-one (CAS No. 4826-92-0)

6-(2,4-Dimethylphenyl)pyridazin-3(2H)-one, with the CAS number 4826-92-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMP-Pyridazinone, is a member of the pyridazinone class of heterocyclic compounds. Its unique chemical structure and biological properties make it a valuable candidate for various applications, including drug discovery and development.

The molecular formula of 6-(2,4-Dimethylphenyl)pyridazin-3(2H)-one is C₁₃H₁₃N₂O, and its molecular weight is approximately 215.25 g/mol. The compound features a pyridazinone ring fused with a substituted phenyl group, which imparts specific chemical and biological characteristics. The presence of the dimethylphenyl substituent enhances its lipophilicity and influences its pharmacokinetic properties.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 6-(2,4-Dimethylphenyl)pyridazin-3(2H)-one. One of the key areas of interest is its activity as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, making it a promising lead for the development of targeted cancer therapies.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of 6-(2,4-Dimethylphenyl)pyridazin-3(2H)-one. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that DMP-Pyridazinone could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, 6-(2,4-Dimethylphenyl)pyridazin-3(2H)-one has also shown promise in neurodegenerative disease research. A study published in Neuropharmacology in 2020 demonstrated that the compound exhibited neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of Parkinson's disease. These findings highlight the potential of DMP-Pyridazinone as a therapeutic agent for neurodegenerative disorders.

The pharmacokinetic profile of 6-(2,4-Dimethylphenyl)pyridazin-3(2H)-one has been extensively studied to optimize its use in drug development. Research has shown that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Additionally, it demonstrates low toxicity in preclinical studies, which is crucial for its potential use in clinical settings.

In terms of synthetic methods, several efficient routes have been developed to produce 6-(2,4-Dimethylphenyl)pyridazin-3(2H)-one. One common approach involves the condensation of 3-amino-5-chloropyrazole with 1-chloro-3-methylbenzene followed by cyclization to form the pyridazinone ring. These synthetic strategies are cost-effective and scalable, making them suitable for large-scale production.

The safety profile of 6-(2,4-Dimethylphenyl)pyridazin-3(2H)-one has been evaluated through various toxicological studies. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 6-(2,4-Dimethylphenyl)pyridazin-3(2H)-one (CAS No. 4826-92-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to its growing importance in the field.